6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline
Overview
Description
6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline (TFMQ) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in medicinal chemistry. TFMQ possesses a unique structure that makes it a promising candidate for drug discovery and development.
Scientific Research Applications
1. Application in Green Chemistry
6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline has been utilized in green chemistry. A key application involves its use in the synthesis of cholesteryl ester transfer protein (CETP) inhibitors. A specific compound, (S)-1,1,1-trifluoro-3-{(R)-2-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]-5-[3-(trifluoromethoxy)phenyl]-3,4-dihydroquinolin-1(2H)-yl}propan-2-ol, was synthesized with high purity and yield, demonstrating the efficiency and potential environmental benefits of using 6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline in pharmaceutical synthesis (Li et al., 2010).
2. Role in Medicinal Chemistry
In medicinal chemistry, this compound plays a significant role. For instance, it is used in the synthesis of substituted phenyl quinolines and tetrahydroquinolines through Suzuki–Miyaura coupling reactions. These compounds have varied applications in medicinal research, highlighting the versatility of 6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline in drug discovery (Ökten, 2019).
3. Synthesis of Enantiomers
The synthesis of enantiomers of compounds like 6-nitro- and 6-amino-2-methyl-1,2,3,4-tetrahydroquinolines involves 6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline. This process is important in the production of optically pure compounds, which are essential in various pharmaceutical applications (Gruzdev et al., 2012).
4. Organometallic Chemistry
In organometallic chemistry, 6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline is used in the synthesis of complex compounds. For instance, it aids in the formation of (η6-arene)tricarbonylmetal and (σ-nitrogen)pentacarbonylmetal complexes with metals like chromium, molybdenum, and tungsten. These complexes have potential applications in catalysis and material science (López et al., 2003).
5. Dyes and Pigments
6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline is also relevant in the field of dyes and pigments. For example, it's used in the synthesis of azo disperse dyes derived from N-2,2,2-trifluoroethyl-1,2,3,4-tetrahydroquinoline. These dyes show improved lightfastness properties on fabrics like polyester and nylon, demonstrating the compound's utility in material science and industrial applications (Aliwarga & Hallas, 1981).
Future Directions
- Naclerio, G. A., Abutaleb, N. S., Onyedibe, K. I., Seleem, M. N., & Sintim, H. O. (2020). Potent trifluoromethoxy, trifluoromethylsulfonyl, trifluoromethylthio and pentafluorosulfanyl containing (1,3,4-oxadiazol-2-yl)benzamides against drug-resistant Gram-positive bacteria. RSC Medicinal Chemistry, 11, 102-110
properties
IUPAC Name |
6-(trifluoromethoxy)-1,2,3,4-tetrahydroquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO/c11-10(12,13)15-8-3-4-9-7(6-8)2-1-5-14-9/h3-4,6,14H,1-2,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCGAVGPJGRKTCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)OC(F)(F)F)NC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethoxy)-1,2,3,4-tetrahydroquinoline |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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